Cas no 611-53-0 (Ibacitabine)

Ibacitabine structure

Product name:Ibacitabine

CAS No:611-53-0

MF:C₉H₁₂IN₃O₄

MW:353.113754272461

MDL:MFCD00038063

CID:38855

PubChem ID:24896100

Ibacitabine Chemical and Physical Properties

Names and Identifiers

- 5-Iodo-2'-deoxycytidine
- 4-Amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-iodopyrimidin-2-one
- 5-IdC
- 2'-Deoxy-5-iodocytidine
- 4-Amino-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-iodopyrimidin-2(1H)-one
- 5-Iodo-2’-deoxycytidine
- 5-Iodo-2′-deoxycytidine
- 5-Iododeoxycytidine
- Ibacitabine
- Ibacitabine [INN]
- Ibacitabinum [Latin]
- Ibacitabina [Spanish]
- Cytidine, 2'-deoxy-5-iodo-
- 3EK8532DZV
- Ibacitabine (INN)
- 5-Iodo-2 -deoxycytidine
- Ibacitabinum
- Ibacitabina
- IDC
- 4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2
- C9H12IN3O4
- PubChem21447
- 5-Iodo-2\\'-deoxycytidine
- Cytidine
- NSC-527083
- 4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-iodo-pyrimidin-2-one
- HY-W011138
- CHEMBL158653
- UNII-3EK8532DZV
- 611-53-0
- SR-01000945259-1
- CHEMBL2104340
- DTXSID50209985
- WEVJJMPVVFNAHZ-RRKCRQDMSA-N
- NSC 527083
- 4-Amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-iodopyrimidin-2-one; 5-IdC;4-Amino-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-iodopyrimidin-2(1H)-one
- AI3-62629
- NS00034585
- AMY8816
- IBACITABINE [WHO-DD]
- BP-58650
- Ibacitabin
- DB13776
- 4-Amino-1-(4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-iodo-1H-pyrimidin-2-one
- EINECS 210-269-8
- CS-W011854
- D07200
- AKOS015917916
- AKOS015853900
- IBACITABINE [MART.]
- 5-IODO-2'DEOXYCYTIDINE
- A833066
- DS-14588
- SCHEMBL225402
- J-700095
- HG1100
- BDBM50028585
- CCRIS 2826
- Q5983577
- SR-01000945259
- MFCD00038063
- 5-Iodo-2 inverted exclamation marka-deoxycytidineAI3-62629
- CHEBI:135996
- 4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-iodo-1,2-dihydropyrimidin-2-one
- Cuterpes
- IBACITABINE (MART.)
- NSC527083
- EX-A9031T
- DTXCID00132476
- iododesoxycytidine
- 4-amino-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl)-5-iodo-1,2-dihydropyrimidin-2-one
- Ibacitabinum (Latin)
- D06BB08
- DB-008195
- MDL： MFCD00038063
- Inchi： 1S/C9H12IN3O4/c10-4-2-13(9(16)12-8(4)11)7-1-5(15)6(3-14)17-7/h2,5-7,14-15H,1,3H2,(H2,11,12,16)/t5-,6+,7+/m0/s1
- InChI Key： WEVJJMPVVFNAHZ-RRKCRQDMSA-N
- SMILES： IC1C(N([H])[H])=NC(N(C=1[H])[C@@]1([H])C([H])([H])[C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])=O

Computed Properties

Exact Mass: 352.98700
Monoisotopic Mass: 352.98725g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 398
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 108

Experimental Properties

Color/Form: Solid
Melting Point: 183.0 to 187.0 deg-C
Boiling Point: 522.1°C at 760 mmHg
Water Partition Coefficient: Slightly soluble in water.
PSA: 110.60000
LogP: -0.34800

Ibacitabine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302,H302
Warning Statement： P264,P270,P301
P310,P321,P405,P501A
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： S23; S26; S36/37/39
Hazardous Material Identification：
Storage Condition：-20°C
Risk Phrases：R22

Ibacitabine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ibacitabine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-W011138-500mg	Ibacitabine	611-53-0	≥98.0%	500mg	￥1000	2023-08-31
SHANG HAI YUAN YE Biotechnology Co., Ltd.	S18119-1g	5-IDC	611-53-0	，99%	1g	￥240.00	2021-09-02
Ambeed	A257679-250mg	4-Amino-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-iodopyrimidin-2(1H)-one	611-53-0	95%	250mg	$7.0	2025-02-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1037613-1g	Ibacitabine	611-53-0	98%	1g	￥112	2023-04-13
Fluorochem	213606-25g	4-Amino-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-iodopyrimidin-2(1H)-one	611-53-0	95%	25g	￡360.00	2022-03-01
eNovation Chemicals LLC	D548681-1g	4-AMino-1-((2R,4S,5R)-4-hydroxy-5-(hydroxyMethyl)tetrahydrofuran-2-yl)-5-iodopyriMidin-2(1H)-one	611-53-0	97%	1g	$140	2024-05-24
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	I812078-5g	5-Iodo-2'-deoxycytidine	611-53-0	99%	5g	￥1,177.20	2022-01-13
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	DI3207-1g	Ibacitabine	611-53-0	≥99%	1g	￥430元	2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I98770-5g	4-Amino-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-iodopyrimidin-2(1H)-one	611-53-0		5g	¥516.0	2021-09-09
Fluorochem	213606-10g	4-Amino-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-iodopyrimidin-2(1H)-one	611-53-0	95%	10g	￡180.00	2022-03-01